Cas no 3128-43-6 (Benzenecarbothioicacid, 4-nitro-, S-phenyl ester)

• Product Name: Benzenecarbothioicacid, 4-nitro-, S-phenyl ester
• CAS No: 3128-43-6
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 314669
• PubChem ID: 18408
• Update Time: 2025-04-19

Benzenecarbothioicacid, 4-nitro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, 4-nitro-, S-phenyl ester
• S-phenyl 4-nitrobenzenecarbothioate
• 4-Nitrothiobenzoesaeure-S-phenylester
• 4-Nitro-thiobenzoesaeure-S-phenylester
• 4-nitro-thiobenzoic acid S-phenyl ester
• AC1L2BZI
• BENZOIC ACID, p-NITROTHIO-, S-PHENYL ESTER
• Benzoic acid, S-phenyl ester
• BRN 2280611
• CTK8I1450
• NCIOpen2_002410
• S-phenyl 4-nitrobenzothioate
• S-Phenyl p-nitrothiobenzoate
• thiophenyl 4-nitrobenzoate
• WLN: WNR DVSR
• DTXSID60185201
• 4-09-00-01398 (Beilstein Handbook Reference)
• NSC57941
• 3128-43-6
• NSC 57941
• Benzenecarbothioic acid, 4-nitro-, S-phenyl ester
• NSC-57941

• Inchi： 1S/C13H9NO3S/c15-13(18-12-4-2-1-3-5-12)10-6-8-11(9-7-10)14(16)17/h1-9H
• InChI Key： OJZKFJGPRODCAB-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 259.03037
• Monoisotopic Mass: 259.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.36
• Boiling Point: 412°Cat760mmHg
• Flash Point: 203°C
• Refractive Index: 1.662
• PSA: 60.21
• LogP: 4.05050